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Compound of Interest

Compound Name: 4-Fluorobenzyl alcohol

Cat. No.: B044065 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Fluorobenzyl alcohol, a combustible liquid that may cause irritation to the skin, eyes, and

respiratory tract.[1] Adherence to these guidelines is critical for minimizing risks and

maintaining a safe research environment.

Key Safety and Hazard Information
4-Fluorobenzyl alcohol is classified as a combustible liquid.[2][3] While it is not considered

acutely toxic, it can cause irritation upon contact.[1] Symptoms of overexposure may include

headache, dizziness, tiredness, nausea, and vomiting.[3] In the event of a fire, suitable

extinguishing media include water spray, carbon dioxide (CO2), dry chemical, and alcohol-

resistant foam.[2][3]

Quantitative Data Summary
A summary of the key physical and chemical properties of 4-Fluorobenzyl alcohol is provided

in the table below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b044065?utm_src=pdf-interest
https://www.benchchem.com/product/b044065?utm_src=pdf-body
https://www.benchchem.com/product/b044065?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB1322019_EN.htm
https://www.benchchem.com/product/b044065?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12336~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:07:20~~4-Fluorobenzyl%20alcohol~~
https://www.fishersci.com/store/msds?partNumber=AAA1233618&productDescription=4-FLUOROBENZYL+ALCOHOL+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1322019_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1233618&productDescription=4-FLUOROBENZYL+ALCOHOL+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12336~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:07:20~~4-Fluorobenzyl%20alcohol~~
https://www.fishersci.com/store/msds?partNumber=AAA1233618&productDescription=4-FLUOROBENZYL+ALCOHOL+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b044065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 459-56-3

Physical State Liquid

Appearance Light yellow or clear, colorless liquid

Odor Odorless

Boiling Point 209 °C

Flash Point 90 °C / 194 °F (closed cup)

Density 1.156 g/mL at 25 °C

Solubility in Water Slightly soluble

Storage Class Code 10 - Combustible liquids

(Source:[1][2][3][4])

Experimental Protocols
Spill Cleanup Protocol:

In the event of a spill, the following steps should be taken immediately:

Remove Ignition Sources: Immediately eliminate all nearby sources of ignition, such as open

flames, sparks, and hot surfaces.[1][3]

Ensure Adequate Ventilation: Provide good ventilation to the area of the spill.

Don Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles

with side shields (or goggles), chemical-resistant gloves, and protective clothing.[1]

Contain the Spill: Use an inert absorbent material such as sand, silica gel, acid binder,

universal binder, or sawdust to soak up the spilled liquid.[3]

Collect the Absorbed Material: Carefully sweep up and shovel the absorbed material into a

suitable, labeled, and closed container for disposal.[3]
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Clean the Spill Area: Wash the area where the spill occurred with soap and water.[1]

Dispose of Waste: The container with the absorbed material should be treated as hazardous

waste and disposed of according to the procedures outlined below.

Disposal Procedures
The primary method for the disposal of 4-Fluorobenzyl alcohol is to consign it to an approved

waste disposal plant.[2][3] Disposal should always be in accordance with applicable regional,

national, and local laws and regulations.

Step-by-Step Disposal Guide:

Waste Collection:

Collect waste 4-Fluorobenzyl alcohol in a sturdy, leak-proof, and clearly labeled

container.

Do not mix with incompatible materials such as acids, acid anhydrides, and acid chlorides.

[3]

Container Management:

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area

away from heat and ignition sources.[2][3]

Ensure the container is properly labeled as hazardous waste, clearly identifying the

contents.

Disposal of Empty Containers:

Thoroughly empty the container of all liquid.

The first rinse of the container must be collected and disposed of as hazardous waste.[5]

After a thorough rinsing and air-drying, and once the label has been defaced, the empty

container may be disposed of in the regular trash.[5]
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Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the

hazardous waste container.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-Fluorobenzyl
alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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